molecular formula C17H26O B14822793 2-Tert-butyl-3-(cyclohexylmethyl)phenol

2-Tert-butyl-3-(cyclohexylmethyl)phenol

Cat. No.: B14822793
M. Wt: 246.4 g/mol
InChI Key: DLVFHIYFTVYTOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Tert-butyl-3-(cyclohexylmethyl)phenol is a synthetic phenolic compound characterized by two bulky substituents: a tert-butyl group at the 2-position and a cyclohexylmethyl group at the 3-position of the phenol ring. This structural configuration confers unique steric and electronic properties, making it relevant in applications such as enzyme inhibition and antimicrobial activity.

Properties

Molecular Formula

C17H26O

Molecular Weight

246.4 g/mol

IUPAC Name

2-tert-butyl-3-(cyclohexylmethyl)phenol

InChI

InChI=1S/C17H26O/c1-17(2,3)16-14(10-7-11-15(16)18)12-13-8-5-4-6-9-13/h7,10-11,13,18H,4-6,8-9,12H2,1-3H3

InChI Key

DLVFHIYFTVYTOO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C=CC=C1O)CC2CCCCC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Tert-butyl-3-(cyclohexylmethyl)phenol typically involves the alkylation of phenol with tert-butyl and cyclohexylmethyl groups. One common method is the acid-catalyzed alkylation of phenol with isobutene to introduce the tert-butyl group . The cyclohexylmethyl group can be introduced through a Friedel-Crafts alkylation reaction using cyclohexylmethyl chloride and a Lewis acid catalyst such as aluminum chloride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as distillation and recrystallization are employed to obtain high-purity 2-Tert-butyl-3-(cyclohexylmethyl)phenol .

Chemical Reactions Analysis

Types of Reactions

2-Tert-butyl-3-(cyclohexylmethyl)phenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-Tert-butyl-3-(cyclohexylmethyl)phenol has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential antioxidant properties.

    Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.

    Industry: Utilized as a stabilizer in polymers and as an additive in lubricants.

Mechanism of Action

The mechanism of action of 2-Tert-butyl-3-(cyclohexylmethyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The phenolic group can donate hydrogen atoms, neutralizing free radicals and exhibiting antioxidant properties. Additionally, the compound can interact with cell membranes, influencing cellular processes and signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Bioactivity

The cyclohexylmethyl group is a critical determinant of bioactivity in phenolic derivatives. Evidence from SAR studies on ugonins (a class of flavonoid derivatives) reveals that introducing a cyclohexylmethyl substituent at the C6 position of luteolin or eriodyctiol significantly enhances inhibitory capacity against bacterial neuraminidase (BNA):

  • Compound 1 (C6-cyclohexylmethyl luteolin derivative) : IC50 = 0.05 µM vs. luteolin (IC50 = 4.4 µM ), demonstrating a 88-fold increase in potency .
  • Compound 2 (C6-cyclohexylmethyl eriodyctiol derivative) : IC50 = 0.07 µM vs. eriodyctiol (IC50 = 17.8 µM ), a 250-fold improvement .

Cyclization of the cyclohexylmethyl group (e.g., with C5-OH or C7-OH) reduces potency relative to unmodified analogs, suggesting that steric flexibility of the substituent is crucial for optimal activity:

Compound Modification IC50 (µM) Parent Compound Fold Improvement
Compound 3 Cyclized C5-OH 0.28 Luteolin 16x
Compound 5 Cyclized C7-OH 0.14 Eriodyctiol 127x
Compound 6 Cyclized C5/C7-OH 0.35 Luteolin 12x

Comparison with Other Cyclohexylmethyl Derivatives

  • Sulfurous acid cyclohexylmethyl hexyl ester: Isolated from Acanthus montanus, this compound lacks phenolic groups but shares the cyclohexylmethyl motif.
  • Cyclohexylmethyl phosphonothiolates: These compounds (e.g., cyclohexylmethyl S-2-isopropylmethylaminoethyl isopropylphosphonothiolate) are structurally distinct, featuring phosphorus-based functional groups. They are primarily studied for neurotoxic effects rather than enzyme inhibition, underscoring the role of the phenol ring in directing bioactivity .

Key Research Findings

Steric Bulk Enhances Inhibition: The tert-butyl and cyclohexylmethyl groups in 2-Tert-butyl-3-(cyclohexylmethyl)phenol likely synergize to block enzyme active sites more effectively than smaller substituents (e.g., methyl or hydroxyl groups) .

Positional Specificity: Substitutions at the 2- and 3-positions of the phenol ring maximize steric hindrance while maintaining hydrogen-bonding capacity, a balance critical for potency .

Comparative Limitations: Unlike 2-Tert-butyl-3-(cyclohexylmethyl)phenol, non-phenolic cyclohexylmethyl derivatives (e.g., sulfurous acid esters) show negligible bioactivity in enzyme inhibition assays, emphasizing the indispensability of the phenolic hydroxyl group .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.